2-Bromo-4-(bromomethyl)-1,3-dichlorobenzene
Cat. No. B8586954
M. Wt: 318.82 g/mol
InChI Key: FRCVWNGJQXSYGK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[Br:1][c:2]1[c:3]([Cl:10])[cH:4][cH:5][c:6]([CH3:9])[c:7]1[Cl:8].[C:11]([O:12][O:13][C:14](=[O:15])[c:16]1[cH:17][cH:18][cH:19][cH:20][cH:21]1)(=[O:22])[c:23]1[cH:24][cH:25][cH:26][cH:27][cH:28]1.[C:37]([Cl:38])([Cl:39])([Cl:40])[Cl:41].[O:29]=[C:30]1[N:31]([Br:36])[C:32](=[O:33])[CH2:34][CH2:35]1>>[Br:1][c:2]1[c:3]([Cl:10])[cH:4][cH:5][c:6]([CH2:9][Br:36])[c:7]1[Cl:8]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cc1ccc(Cl)c(Br)c1Cl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C(OOC(=O)c1ccccc1)c1ccccc1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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ClC(Cl)(Cl)Cl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C1CCC(=O)N1Br
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Outcomes
Product
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Name
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Type
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product
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Smiles
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Clc1ccc(CBr)c(Cl)c1Br
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
